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Compound of Interest

Compound Name: Triethoxyfluorosilane

Cat. No.: B1226324 Get Quote

This guide provides comprehensive safety and handling information for Triethoxyfluorosilane
(C6H15FO3Si), tailored for researchers, scientists, and professionals in drug development. It

outlines the chemical's properties, hazards, and the requisite precautions for its safe use in a

laboratory setting.

Chemical Identification and Properties
Triethoxyfluorosilane is an organosilane compound used as a chemical intermediate in

various research and manufacturing processes.[1] It is a flammable and corrosive liquid that

requires careful handling.[1][2]

Table 1: Physical and Chemical Properties of Triethoxyfluorosilane

Property Value Source

Chemical Formula C6H15FO3Si Gelest, Inc.[1]

Physical State Liquid Gelest, Inc.[1]

Synonyms
TRIETHYLFLUOROSILICATE;

FLUOROTRIETHOXYSILANE
Gelest, Inc.[1]

CAS Number 358-60-1 PubChem[2]

Molecular Weight 182.26 g/mol PubChem[2]
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Hazard Identification and Classification
Triethoxyfluorosilane is classified as a hazardous substance under the Globally Harmonized

System (GHS). It is a flammable liquid that causes severe skin burns and serious eye damage.

[1]

Table 2: GHS Hazard Classification for Triethoxyfluorosilane

Classification Code Description Source

Flammable Liquids H226
Flammable liquid and

vapor
Gelest, Inc.[1]

Skin Corrosion H314

Causes severe skin

burns and eye

damage

Gelest, Inc.[1],

PubChem[2]

Serious Eye Damage H318
Causes serious eye

damage

Gelest, Inc.[1],

PubChem[2]

The substance is labeled with the GHS pictograms for "Flammable" (GHS02) and "Corrosion"

(GHS05), with "Danger" as the signal word.[1]

Toxicology and Health Effects
Exposure to Triethoxyfluorosilane can cause significant health effects. Direct contact results

in severe skin burns and serious eye damage.[1] Inhalation may irritate the respiratory tract,

with potential symptoms including coughing, headache, and nausea.[1]

A critical aspect of its toxicology is its reaction with water or moisture, which liberates ethanol.

[1] Chronic exposure to ethanol is known to affect the central nervous system.[1] Furthermore,

ethanol is classified as a Group 1 carcinogen (carcinogenic to humans) by IARC, specifically in

the context of alcoholic beverages.[1][3]

Table 3: Toxicological Data for Decomposition Products
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Substance Test Value Species Source

Ethanol LC50 Inhalation 124.7 mg/l (4h) Rat Gelest, Inc.[1]

Note: No specific acute toxicity data is available for Triethoxyfluorosilane itself in the provided

sources. The data presented is for ethanol, a hazardous decomposition product.

Safe Handling and Storage Protocols
Strict adherence to safety protocols is mandatory when handling Triethoxyfluorosilane.

Ventilation: Always handle the substance in a well-ventilated area, preferably under a

chemical fume hood, to prevent the accumulation of vapors.[1][4]

Ignition Sources: Keep the chemical away from heat, sparks, and open flames.[1] Use only

non-sparking tools and explosion-proof electrical equipment.[1]

Grounding: Containers must be properly grounded and bonded before and during transfer to

prevent static discharge.[1]

Personal Contact: Avoid all contact with eyes and skin, and do not breathe vapors or mist.[1]

Conditions: Store in a cool, dry, and well-ventilated place, away from heat sources.[4]

Containers: Keep containers tightly closed.

Incompatible Materials: Store away from oxidizing agents, acids, alcohols, and moisture.[1]

The material decomposes in the presence of moist air or water.[1]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling Triethoxyfluorosilane.

Eye Protection: Chemical safety goggles or a face shield are required. Contact lenses should

not be worn.[1]

Hand Protection: Neoprene or nitrile rubber gloves are recommended.[1]
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Skin and Body Protection: Wear suitable protective clothing to prevent skin contact.[1]

Respiratory Protection: If ventilation is inadequate, a NIOSH-certified combination organic

vapor/acid gas respirator (yellow cartridge) should be used.[1]

Emergency eye wash fountains and safety showers must be available in the immediate vicinity

of any potential exposure.[1]

Caption: Logical workflow for Triethoxyfluorosilane safety precautions.

Emergency Procedures
General: In case of an accident or if you feel unwell, seek immediate medical attention and

show the safety data sheet.[1] Remove all contaminated clothing immediately.[1]

Inhalation: Move the victim to fresh air and keep them at rest. Seek medical advice if feeling

unwell.[1]

Skin Contact: Immediately wash the affected area with plenty of soap and water. Get

immediate medical advice.[1]

Eye Contact: Flush eyes thoroughly with water for at least 15 minutes, removing contact

lenses if present and easy to do so.[1] Get immediate medical attention.[1]

Ingestion: Rinse mouth. Do not give anything by mouth to an unconscious person. Get

medical advice.[1]

Suitable Extinguishing Media: Use water spray, water fog, foam, carbon dioxide, or dry

chemical.[1]

Fire Hazards: The substance is a flammable liquid and vapor.[1] Irritating fumes and organic

acid vapors may develop when exposed to high temperatures or flame.[1]

Firefighter Protection: Do not enter the fire area without proper protective equipment,

including a NIOSH-approved self-contained breathing apparatus.[1] Use water spray to cool

exposed containers.[1]
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Personal Precautions: Evacuate unnecessary personnel.[1] Remove all ignition sources and

use special care to avoid static charges.[1]

Protective Equipment: Cleanup crews must be equipped with proper protection as outlined in

Section 5.[1]

Environmental Precautions: Prevent the substance from entering sewers and public waters.

[1]

Cleaning Methods: Absorb the spill with an inert material and collect it for disposal.[1] Use

only non-sparking tools for cleanup.[1]
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Spill Detected

Evacuate Area & Alert Personnel

Assess Spill & Identify Risks
(Size, Location, Hazards)

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Control Spread & Vapors
(Use Absorbent Dikes)

Clean Up Spill
(Absorb with Inert Material)

Collect & Containerize Waste

Decontaminate Area & Equipment

Report Incident

Click to download full resolution via product page

Caption: General experimental workflow for a chemical spill response.
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Stability and Reactivity
Chemical Stability: The material is stable under normal conditions.[1]

Hazardous Reactions: It decomposes in contact with moist air or water, liberating ethanol.[1]

Conditions to Avoid: Avoid heat, open flames, and sparks.[1]

Incompatible Materials: Avoid contact with oxidizing agents.[1]

Hazardous Decomposition Products: Upon decomposition, it can produce hydrofluoric acid,

organic acid vapors, and silicon dioxide.[1]

Experimental Protocols and Data
The toxicological data presented in this guide, such as LC50 values, are derived from

standardized tests.[1] However, the source Safety Data Sheets do not provide detailed

experimental methodologies for how these tests were conducted. Professionals requiring this

level of detail should consult specialized toxicological databases or primary research literature.

The provided data is intended for hazard assessment and risk management in a laboratory

setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1226324#safety-and-handling-precautions-for-
triethoxyfluorosilane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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